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Compound of Interest

Compound Name: AZD8329

Cat. No.: B1684384

Audience: Researchers, scientists, and drug development professionals.

Introduction: AZD8329 is a potent and selective inhibitor of the 11[3-hydroxysteroid
dehydrogenase type 1 (113-HSD1) enzyme, a potential therapeutic target for type 2 diabetes
and metabolic syndrome.[1][2][3] Understanding the pharmacokinetic profile of AZD8329 is
crucial for the design and interpretation of preclinical efficacy and safety studies. These
application notes provide a summary of the pharmacokinetic properties of AZD8329 in rats and
detailed protocols for conducting such analyses.

Pharmacokinetic Data Summary

The pharmacokinetic parameters of AZD8329 have been evaluated in rats following single and
repeat oral administrations. The available data from preclinical studies are summarized below.

Table 1: Single-Dose Pharmacokinetic Parameters of AZD8329 in Han Wistar Rats

Plasma
Dose (mg/kg, oral) Cmax (uM) Cmin (uM) Concentration
Relative to IC50

10 - - ~5x IC50[1]

Maintained above in

60 1.4 (free) 0.20 (free) )
vivo IC50 (0.10 uM)[4]
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Note: Specific values for AUC, Tmax, and half-life are not publicly available in the reviewed
literature.

Table 2: Repeat-Dose (7 days) Study Design in Rats

Dose (mgl/kg, oral, once . .
. Vehicle Observations
daily)

Average free plasma
Hydroxypropylmethylcellulose ) )
60 concentrations did not fall

(HPMC)
below 0.20 pM.[4]

Ensured continuous drug
Hydroxypropylmethylcellulose o
120 levels above the in vivo IC50.
(HPMC) n

Experimental Protocols
Animal Studies

This protocol outlines the procedures for single-dose and repeat-dose pharmacokinetic studies
of AZD8329 in rats.

1.1. Animals:
e Species: Male Han Wistar or Wistar rats.[1]

e Housing: Animals should be housed in controlled conditions (22 + 2°C, 12-hour light/dark
cycle) with ad libitum access to standard chow and water.[5] Acclimatize animals for at least
one week before the experiment.[6]

1.2. Drug Formulation and Administration:

o Formulation: Prepare a suspension of AZD8329 in a vehicle such as 0.5% (w/v)
hydroxypropylmethylcellulose (HPMC) with 0.1% (w/v) polysorbate 80.[4]

o Administration: Administer AZD8329 orally (p.o.) via gavage.[4][6] For intravenous (i.v.)
administration, a suitable solubilizing vehicle should be used and administered via a tail vein.

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC4621984/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4621984/
https://www.benchchem.com/product/b1684384?utm_src=pdf-body
https://openinnovation.astrazeneca.com/preclinical-research/preclinical-molecules/azd8329.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC7448200/
https://www.mdpi.com/1420-3049/26/22/6801
https://www.benchchem.com/product/b1684384?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4621984/
https://www.benchchem.com/product/b1684384?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC4621984/
https://www.mdpi.com/1420-3049/26/22/6801
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684384?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

1.3. Single-Dose (Acute) Study Design:

Fast rats overnight (approximately 12 hours) before dosing, with water available ad libitum.

[7]
¢ Divide animals into dose groups (e.g., vehicle, 10 mg/kg, 30 mg/kg, 100 mg/kg).
o Administer a single oral dose of AZD8329 or vehicle.

o Collect blood samples at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and
24 hours post-dose).[5]

» Blood can be collected via a cannulated vein or through sparse sampling from different
animals at each time point.[6][7]

e Process blood to obtain plasma.
1.4. Repeat-Dose Study Design:

o Administer AZD8329 or vehicle orally once daily for 7 consecutive days at doses such as 60
mg/kg and 120 mg/kg.[4]

e Onday 7, collect blood samples at various time points after the final dose to determine the
steady-state pharmacokinetic profile.[4]

e Cardiac blood can be collected at terminal time points.[4]

Experimental Workflow for a Single-Dose Pharmacokinetic Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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